Cas no 186453-53-2 (Hydrazinecarbothioamide,2-[(2-hydroxyphenyl)methylene]-N-[[4-(1-methylethoxy)phenyl]methyl]-)

• Product Name: Hydrazinecarbothioamide,2-[(2-hydroxyphenyl)methylene]-N-[[4-(1-methylethoxy)phenyl]methyl]-
• CAS No: 186453-53-2
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 178136
• PubChem ID: 135770347
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-[(2-hydroxyphenyl)methylene]-N-[[4-(1-methylethoxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[(2-hydroxyphenyl)methylene]-N-[[4-(1-methylethoxy)phenyl]methyl]-
• 1-[[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-3-[(4-propan-2-yloxyphenyl)methyl]thiourea
• 2-((2-Hydroxyphenyl)methylene)-N-((4-(1-methylethoxy)phenyl)methyl)hydrazinecarbothioamide
• Hydrazinecarbothioamide, 2-((2-hydroxyphenyl)methylene)-N-((4-(1-methylethoxy)phenyl)methyl)-
• N-[4-(1-methylethoxy)benzyl]-2-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinecarbothioamide
• Hydrazinecarbothioamide, 2-((2-hydroxyphenyl)methylene)-N-((4-(1-methy lethoxy)phenyl)methyl)-
• 186453-53-2

• Inchi： 1S/C18H21N3O2S/c1-13(2)23-16-9-7-14(8-10-16)11-19-18(24)21-20-12-15-5-3-4-6-17(15)22/h3-10,12-13,22H,11H2,1-2H3,(H2,19,21,24)/b20-12+
• InChI Key： NCQZREUMPIVVLO-UDWIEESQSA-N
• SMILES： S=C(N/N=C/C1C=CC=CC=1O)NCC1C=CC(=CC=1)OC(C)C

Computed Properties

• Exact Mass: 343.13563
• Monoisotopic Mass: 343.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 98Ų

Experimental Properties

• PSA: 65.88